Cas no 1803611-06-4 (4-(difluoromethoxy)-2-fluoro-5-nitroaniline)

4-(Difluoromethoxy)-2-fluoro-5-nitroaniline is a fluorinated aromatic compound featuring a difluoromethoxy group, a nitro substituent, and an amine functionality. Its unique structure makes it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly for the development of active ingredients requiring enhanced metabolic stability and bioavailability. The difluoromethoxy group contributes to improved lipophilicity and resistance to oxidative degradation, while the nitro and amine groups offer versatile reactivity for further functionalization. This compound is well-suited for applications in medicinal chemistry, where precise molecular modifications are critical. High purity and consistent quality ensure reliable performance in synthetic pathways.

4-(difluoromethoxy)-2-fluoro-5-nitroaniline structure

1803611-06-4 structure

Product Name:4-(difluoromethoxy)-2-fluoro-5-nitroaniline

CAS No:1803611-06-4

MF:

MW:

CID:4618270

Update Time:2025-09-27

4-(difluoromethoxy)-2-fluoro-5-nitroaniline Chemical and Physical Properties

Names and Identifiers

- 4-(Difluoromethoxy)-2-fluoro-5-nitroaniline
- 4-(difluoromethoxy)-2-fluoro-5-nitroaniline

4-(difluoromethoxy)-2-fluoro-5-nitroaniline Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	D591753-5mg	4-(Difluoromethoxy)-2-fluoro-5-nitroaniline	1803611-06-4		5mg	$ 50.00	2022-06-05
TRC	D591753-10mg	4-(Difluoromethoxy)-2-fluoro-5-nitroaniline	1803611-06-4		10mg	$ 70.00	2022-06-05
TRC	D591753-50mg	4-(Difluoromethoxy)-2-fluoro-5-nitroaniline	1803611-06-4		50mg	$ 295.00	2022-06-05
Enamine	EN300-199732-0.05g	4-(difluoromethoxy)-2-fluoro-5-nitroaniline	1803611-06-4	95%	0.05g	$229.0	2023-02-15
Enamine	EN300-199732-0.1g	4-(difluoromethoxy)-2-fluoro-5-nitroaniline	1803611-06-4	95%	0.1g	$342.0	2023-02-15
Enamine	EN300-199732-0.25g	4-(difluoromethoxy)-2-fluoro-5-nitroaniline	1803611-06-4	95%	0.25g	$487.0	2023-02-15
Enamine	EN300-199732-0.5g	4-(difluoromethoxy)-2-fluoro-5-nitroaniline	1803611-06-4	95%	0.5g	$768.0	2023-02-15
Enamine	EN300-199732-1.0g	4-(difluoromethoxy)-2-fluoro-5-nitroaniline	1803611-06-4	95%	1g	$0.0	2023-06-08
Enamine	EN300-199732-2.5g	4-(difluoromethoxy)-2-fluoro-5-nitroaniline	1803611-06-4	95%	2.5g	$1931.0	2023-02-15
Enamine	EN300-199732-5.0g	4-(difluoromethoxy)-2-fluoro-5-nitroaniline	1803611-06-4	95%	5.0g	$2858.0	2023-02-15

4-(difluoromethoxy)-2-fluoro-5-nitroaniline Related Literature

1. Fast-pulsing NMR techniques for the detection of weak interactions: successful natural abundance probe of hydrogen bonds in peptides†

Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
2. Evidence that the availability of an allylic hydrogen governs the regioselectivity of the Wacker oxidation

Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
3. Enabling non-flammable Li-metal batteries via electrolyte functionalization and interface engineering†

Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
4. Fate of Sb(v) and Sb(iii) species along a gradient of pH and oxygen concentration in the Carnoulès mine waters (Southern France)

Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
5. Evolution of important glucosinolates in three common Brassica vegetables during their processing into vegetable powder and in vitro gastric digestion

Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220

Additional information on 4-(difluoromethoxy)-2-fluoro-5-nitroaniline

Chemical Profile of 4-(difluoromethoxy)-2-fluoro-5-nitroaniline (CAS No. 1803611-06-4)

4-(difluoromethoxy)-2-fluoro-5-nitroaniline (CAS No. 1803611-06-4) is a fluorinated aromatic amine derivative that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and electronic properties. This compound, characterized by its nitro, fluoro, and difluoromethoxy substituents, exhibits a high degree of versatility in synthetic applications and has been explored for its potential biological activities.

The molecular structure of 4-(difluoromethoxy)-2-fluoro-5-nitroaniline consists of a benzene ring substituted with a nitro group at the 5-position, a fluoro atom at the 2-position, and a difluoromethoxy group at the 4-position. This arrangement imparts distinct electronic characteristics, making it a valuable intermediate in the synthesis of more complex molecules. The presence of multiple fluorine atoms enhances the lipophilicity and metabolic stability of derivatives, which is a critical factor in drug design.

In recent years, there has been growing interest in developing novel fluorinated compounds for their enhanced pharmacological properties. The nitro group in 4-(difluoromethoxy)-2-fluoro-5-nitroaniline can be further functionalized through reduction to an amine or through nucleophilic aromatic substitution, providing multiple pathways for derivatization. These transformations have been exploited in the synthesis of bioactive molecules targeting various therapeutic areas.

One of the most compelling aspects of 4-(difluoromethoxy)-2-fluoro-5-nitroaniline is its potential application in the development of anticancer agents. Fluorinated aromatic amines have shown promise as kinase inhibitors due to their ability to modulate enzyme activity through steric and electronic effects. Studies have demonstrated that substituents such as fluoro and nitro groups can enhance binding affinity to target proteins, leading to more effective therapeutic outcomes.

The role of fluorine atoms in modulating drug properties is well-documented. In particular, the electron-withdrawing nature of fluorine can increase metabolic stability by preventing rapid degradation by enzymes. Additionally, fluorine atoms can influence the pharmacokinetic profile of drugs by affecting solubility and distribution. These properties make 4-(difluoromethoxy)-2-fluoro-5-nitroaniline an attractive building block for medicinal chemists seeking to develop next-generation therapeutics.

Recent research has also explored the use of 4-(difluoromethoxy)-2-fluoro-5-nitroaniline as a precursor in the synthesis of antiviral compounds. The structural motifs present in this molecule can be incorporated into larger scaffolds designed to interact with viral enzymes or receptors. For instance, modifications at the nitro and fluoro positions have been shown to enhance binding affinity to viral proteases, which are essential for viral replication.

The synthetic utility of 4-(difluoromethoxy)-2-fluoro-5-nitroaniline extends beyond pharmaceutical applications. It has been utilized in materials science for the development of advanced polymers and liquid crystals. The presence of fluorine atoms imparts unique thermal and chemical stability properties to these materials, making them suitable for high-performance applications.

In conclusion, 4-(difluoromethoxy)-2-fluoro-5-nitroaniline (CAS No. 1803611-06-4) represents a versatile intermediate with significant potential in pharmaceutical and materials science research. Its unique structural features and functionalization capabilities make it an invaluable tool for chemists seeking to develop innovative solutions in drug discovery and advanced material design.